1-[2-(2-Phenoxyethoxy)benzoyl]azepane

• Molecular Formula: C21H25NO3
• Molecular Weight: 339.4 g/mol
• IUPAC Name: azepan-1-yl-[2-(2-phenoxyethoxy)phenyl]methanone
• InChI: InChI=1S/C21H25NO3/c23-21(22-14-8-1-2-9-15-22)19-12-6-7-13-20(19)25-17-16-24-18-10-4-3-5-11-18/h3-7,10-13H,1-2,8-9,14-17H2
• InChI Key: PDBOMLXJZQLWPE-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C(=O)C2=CC=CC=C2OCCOC3=CC=CC=C3

Description

PBA is a synthetic compound that belongs to the class of azepane derivatives. It was first synthesized in 2003 by a group of researchers at the University of California, San Diego, led by Professor Kim Janda. Since then, PBA has been the subject of numerous studies due to its ability to modulate protein-protein interactions, making it a promising tool for various research applications.

Mechanism of Action

The mechanism of action of PBA involves its ability to bind to specific protein domains, disrupting their interactions with other proteins. PBA has been shown to bind to the hydrophobic pockets of proteins, altering their conformation and function. This property of PBA has been used to study various protein-protein interactions, including those involved in signal transduction, gene expression, and protein folding.
Biochemical and Physiological Effects:
PBA has been shown to have various biochemical and physiological effects, depending on the protein it interacts with. For example, PBA has been shown to inhibit the interaction between the transcription factor p53 and its negative regulator MDM2, leading to the activation of p53 and the induction of apoptosis in cancer cells. PBA has also been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PBA in lab experiments is its ability to selectively modulate protein-protein interactions. This property allows researchers to study specific biological processes in a controlled manner, without affecting other cellular functions. However, one of the limitations of using PBA is its potential toxicity, as it can disrupt the function of essential proteins if not used in the proper concentration.

Future Directions

There are several future directions for the research on PBA. One of the most promising areas of research is the development of PBA-based drugs for the treatment of various diseases, including cancer and Alzheimer's disease. Another future direction is the optimization of the synthesis method of PBA, resulting in higher yields and purity of the compound. Additionally, the development of new PBA derivatives with improved properties and specificity is also an area of future research.
Conclusion:
In conclusion, PBA is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various research fields. Its ability to selectively modulate protein-protein interactions makes it a promising tool for various research applications, including chemical biology, pharmacology, and neuroscience. Although there are limitations to its use, PBA has the potential to lead to significant advancements in the understanding and treatment of various diseases.

Synthesis Methods

The synthesis of PBA involves a multi-step process that begins with the reaction of 2-phenoxyethanol with phosgene to form 2-(2-phenoxyethoxy)carbonyl chloride. This intermediate is then reacted with 4-aminobenzoic acid to yield the final product, PBA. The synthesis method of PBA has been optimized over the years, resulting in high yields and purity of the compound.

Scientific Research Applications

PBA has been extensively studied for its potential applications in various research fields, including biochemistry, pharmacology, and neuroscience. One of the most significant applications of PBA is in the field of chemical biology, where it is used as a tool to modulate protein-protein interactions. PBA can bind to specific protein domains, disrupting their interactions with other proteins and altering their function. This property of PBA has been used to study various biological processes, including signal transduction, gene expression, and protein folding.